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Core Characteristics & Quantitative Data

The table below summarizes the fundamental biochemical data for (R)-2,3-dihydroxy-isovalerate from

established metabolic databases [1] [2] [3].

Property Description

IUPAC Name (2R)-2,3-dihydroxy-3-methylbutanoic acid [1] [2]

Chemical Formula C5H10O4 [1] [2]

Average Molecular Weight 134.13 g·mol⁻¹ [2]

Chemical Identifiers PubChem: 6935; LIPID MAPS: LMFA01050453 [3]

Primary Metabolic Role Intermediate in valine, leucine, and isoleucine biosynthesis [1] [2] [3]

The table below outlines the key findings from a groundbreaking August 2025 study that uncovered a new

function for this metabolite in a gut microbiota-host signaling axis [4].
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Aspect Description

Therapeutic
Context

Amelioration of ulcerative colitis in a mouse model [4]

Source Enriched by the herbal compound silibinin and associated with the bacterium
Alistipes [4]

| Key Experimental Evidence | • Antibiotic pretreatment abolished silibinin's benefits. • Fecal microbiota

transplantation (FMT) from silibinin-treated mice reproduced benefits. • The metabolite itself protected

against colitis and restored silibinin's effect in antibiotic-treated mice. [4] | | Identified Signaling Axis |

GAT-3 / RARβ / RORγt [4] | | Proposed Mechanism | (R)-2,3-dihydroxy-isovalerate targets the colonic

GABA Transporter-3 (GAT-3), influencing retinoic acid receptor β (RARβ) and retinoid-related orphan

receptor γt (RORγt) to exert anti-inflammatory effects. [4] |

The GAT-3/RARβ/RORγt Signaling Pathway

The 2025 study proposed a novel signaling pathway through which (R)-2,3-dihydroxy-isovalerate exerts its

anti-colitis effects. The following diagram illustrates this complex mechanism [4].
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Diagram of the proposed signaling pathway for (R)-2,3-dihydroxy-isovalerate's anti-colitic effects. [4]

Key Experimental Workflow & Validation

The discovery of this new pathway was supported by a series of key experiments. The workflow below

outlines the critical steps that established the causal role of the gut microbiota and this specific metabolite

[4].
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Key experimental workflow establishing the gut microbiota-dependent anti-colitic effects of silibinin and

(R)-2,3-dihydroxy-isovalerate. [4]
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Research Implications and Future Directions

This discovery positions (R)-2,3-dihydroxy-isovalerate as a compelling microbiota-derived therapeutic

metabolite or postbiotic [4]. For drug development professionals, this opens several avenues:

Therapeutic Potential: Direct supplementation with (R)-2,3-dihydroxy-isovalerate or analogs could

be a strategy for treating ulcerative colitis or other inflammatory conditions modulated by the RORγt
pathway.

Target Validation: The GAT-3/RARβ/RORγt axis represents a novel drug target for inflammatory
bowel disease (IBD).

Precision Modulation: Developing interventions that selectively promote Alistipes and the
production of this metabolite could be a synergistic approach.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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